N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[1-(oxolan-3-yl)pyrazol-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H13N5O2S/c20-14(9-1-2-12-13(5-9)18-22-17-12)16-10-6-15-19(7-10)11-3-4-21-8-11/h1-2,5-7,11H,3-4,8H2,(H,16,20)
• InChI Key: WTLZIVHQXGTQBJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

Benzo[c][1,2,5]thiadiazole (BTZ) is a motif that has been extensively researched for use in photovoltaics or as fluorescent sensors. It’s a part of various electron donor-acceptor (D-A) systems.

Synthesis Analysis

The synthesis of compounds based on the BTZ group involves varying the donor groups while keeping the BTZ acceptor group the same. This allows for systematic modification of the photocatalyst’s optoelectronic and photophysical properties.

Molecular Structure Analysis

The BTZ motif is part of various D-A systems. These systems have been extensively researched for their use in photovoltaics or as fluorescent sensors.

Chemical Reactions Analysis

Compounds based on the BTZ group have been used as photocatalysts. They were validated using a Minisci-type decarboxylative alkylation of electron-deficient heteroarenes as a test reaction under both batch and continuous flow conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of BTZ-based compounds can be systematically modified by varying the donor groups while keeping the BTZ acceptor group the same.

Scientific Research Applications

Fluorophores and Visible Light Organophotocatalysts

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Photovoltaics

. Photovoltaics is the conversion of light into electricity using semiconducting materials that exhibit the photovoltaic effect.

Fluorescent Sensors

. Fluorescent sensors are devices that use fluorescence to provide information about a physical or chemical parameter.

Bioimaging Probes

. These probes can be used to visualize and study these biological structures.

Heterogeneous Systems

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Organic Synthesis

. They are used as building blocks in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of BTZ-based compounds involves an intramolecular charge transfer mechanism during light absorption, with electron density transferring from the aryl donor groups that constitute part of the hole orbital to the particle orbital localized on the BTZ group.